Cas no 61437-85-2 (2-(4-Amino-2-chloro-5-methylphenyl)-2-(4-chlorophenyl)acetonitrile)

• Product Name: 2-(4-Amino-2-chloro-5-methylphenyl)-2-(4-chlorophenyl)acetonitrile
• CAS No: 61437-85-2
• MF: C₁₅H₁₂Cl₂N₂
• MW: 291.175181388855
• MDL: MFCD00044794
• CID: 57695
• PubChem ID: 2723752
• Update Time: 2025-04-18

2-(4-Amino-2-chloro-5-methylphenyl)-2-(4-chlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-2-chloro-5-methylphenyl)-2-(4-chlorophenyl)acetonitrile
• (4-Amino-2-chloro-5-methylphenyl)(4-chlorophenyl)acetonitrile
• 2-Amino-4-chloro-5-(4 inverted exclamation mark-chlorophenyl) cyanomethyl toluene
• 4-chlorophenyl-(2-chloro-4-amino-5-methylphenyl)cyanomethane
• 5-chloro-4-[(4-chloro-phenyl)-cyano-methyl]-2-methylanilin
• EINECS 262-792-6
• 2-AMINO-4-CHLORO-5-(4'-CHLOROPHENYL) CYANOMETHYL TOLUENE
• 4-AMINO-2-CHLORO-ALPHA-(4-CHLOROPHENYL)-5-METHYLBENZENEACETONITRILE
• 4-amino-2-chloro-alpha-(4-chlorophenyl)-5-methyl benzylcyanide
• (4'-CHLOROPHENYL)CYANOMETHYL TOLUENE
• AB01327952-02
• CS-0239306
• (2RS)-(4-amino-2-chloro-5-methylphenyl)(4-chlorophenyl)ethanenitrile
• 61437-85-2
• NS00053979
• Benzeneacetonitrile, 4-amino-2-chloro-.alpha.-(4-chlorophenyl)-5-methyl-
• EN300-20924
• Closantel Sodium Dihydrate Impurity B [EP Impurity]
• AC-1765
• SB82282
• RW6XQ4SB6T
• AKOS000120733
• SCHEMBL3238327
• Benzeneacetonitrile, 4-amino-2-chloro-alpha-(4-chlorophenyl)-5-methyl-
• 4-Amino-2-chloro-.alpha.-(4-chlorophenyl)-5-methylbenzeneacetonitrile
• NCGC00335558-01
• 2-Amino-4-chloro-5-(4 inverted exclamation mark -chlorophenyl) cyanomethyl toluene
• SY168887
• Z104484914
• MFCD00044794
• AKOS016065889
• LABOTEST-BB LT00440836
• 4-AMINO-2-CHLORO-ALPHA-(4-CHLOROPHENYL)-5-METHYLBENZENEACETONITRILE 97%
• 4-Amino-2-chloro-a-(4-chlorophenyl)-5-methylbenzeneacetonitrile; 2-(4-Amino-2-chloro-5-methylphenyl)-2-(4-chlorophenyl)acetonitrile; (2RS)-(4-Amino-2-chloro-5-methylphenyl)(4-chlorophenyl)ethanenitrile; Closantel Sodium Dihydrate Imp. B (EP)
• STK735512

• MDL： MFCD00044794
• Inchi： 1S/C15H12Cl2N2/c1-9-6-12(14(17)7-15(9)19)13(8-18)10-2-4-11(16)5-3-10/h2-7,13H,19H2,1H3
• InChI Key： SCNVPMWFNDBBQS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1C(C#N)C1C=CC(=CC=1)Cl)N

Computed Properties

• Exact Mass: 290.03800
• Monoisotopic Mass: 290.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 4.2

Experimental Properties

• Color/Form: 淡 米色粉末
• Density: 1.2635 (rough estimate)
• Melting Point: 150.5°C
• Boiling Point: 444.03°C (rough estimate)
• Flash Point: 570℃
• Refractive Index: 1.6300 (estimate)
• PSA: 49.81000
• LogP: 5.12068

2-(4-Amino-2-chloro-5-methylphenyl)-2-(4-chlorophenyl)acetonitrile Security Information

• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles